Cas no 1258625-94-3 (3-(4-Hydroxyphenyl)isonicotinic acid)

• Product Name: 3-(4-Hydroxyphenyl)isonicotinic acid
• CAS No: 1258625-94-3
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• MDL: MFCD18085869
• CID: 2760960
• PubChem ID: 53222574
• Update Time: 2025-06-20

3-(4-Hydroxyphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxyphenyl)pyridine-4-carboxylic acid
• 3-(4-HYDROXYPHENYL)ISONICOTINIC ACID;
• 1258625-94-3
• CS-0208984
• A1-27253
• BS-30425
• 3-(4-HYDROXYPHENYL)ISONICOTINICACID
• DTXSID60686965
• 3-(4-HYDROXYPHENYL)ISONICOTINIC ACID
• MFCD18085869
• 3-(4-Hydroxyphenyl)isonicotinic acid

• MDL： MFCD18085869
• Inchi： 1S/C12H9NO3/c14-9-3-1-8(2-4-9)11-7-13-6-5-10(11)12(15)16/h1-7,14H,(H,15,16)
• InChI Key： LPRGOILDLJZQEH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 215.05800
• Monoisotopic Mass: 215.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 70.42000
• LogP: 2.15240